N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-fluorobenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-fluorobenzohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a small molecule that is synthesized using a specific method, and it exhibits several biochemical and physiological effects.
Scientific Research Applications
- Discovery : Benzothiazolylpyrazole-4-carboxamides I-III were identified as potent SDH inhibitors using active fragment exchange and link approaches . Among these, compound Ip (N-(1-((4,6-difluorobenzo[d]thiazol-2-yl)thio)propan-2-yl)-3-(difluoromethyl)-N-methoxy-1-methyl-1H-pyrazole-4-carboxamide) exhibited excellent fungicidal activity against Fusarium graminearum Schw (EC50 = 0.93 μg/mL), outperforming commercial fungicides thifluzamide and boscalid.
- Plant Growth Promotion : Remarkably, Ip stimulated wheat seedling growth and increased Arabidopsis thaliana biomass. It achieved this by enhancing nitrate reductase activity, promoting plant growth .
- Compound Evaluation : Colorimetric assays revealed that compounds 8 and 9 (derivatives of the target compound) exhibited weak COX-1 inhibitory activity (IC50 = 7.41–11.34 μM) compared to the selective COX-1 inhibitor indomethacin (IC50 = 0.04 μM) and the non-selective COX inhibitor diclofenac (IC50 = 5.12 μM) .
Fungicidal Activity
COX-1 Inhibition
DNA Binding and Cleavage Studies
Mechanism of Action
Mode of Action
The exact mode of action of N’-(4,6-difluorobenzothiazol-2-yl)-2-fluorobenzohydrazide is currently unknown due to the lack of specific research on this compound . It is known that benzothiazole derivatives can interact with various biological targets, leading to a range of potential effects .
Biochemical Pathways
Benzothiazole derivatives have been found to interact with various biochemical pathways, but the specific pathways influenced by this compound require further investigation .
properties
IUPAC Name |
N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-fluorobenzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F3N3OS/c15-7-5-10(17)12-11(6-7)22-14(18-12)20-19-13(21)8-3-1-2-4-9(8)16/h1-6H,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWDJWSPVDFIUBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NNC2=NC3=C(C=C(C=C3S2)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(4,6-difluorobenzo[d]thiazol-2-yl)-2-fluorobenzohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.